Cas no 708210-05-3 (N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-2-thiophenecarboxamide)

N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-2-thiophenecarboxamide structure
708210-05-3 structure
Product Name:N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-2-thiophenecarboxamide
CAS No:708210-05-3
MF:C10H9N3OS2
MW:251.32795882225
CID:869702
PubChem ID:736016
Update Time:2025-04-19

N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-2-thiophenecarboxamide
    • 2-Thiophenecarboxamide,N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-(9CI)
    • HMS2968F21
    • CS-0290153
    • CHEMBL1567836
    • Z27167271
    • 708210-05-3
    • MLS001035668
    • AKOS001119217
    • N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide
    • DTXSID901330528
    • SMR000669124
    • Inchi: 1S/C10H9N3OS2/c14-8(7-2-1-5-15-7)11-10-13-12-9(16-10)6-3-4-6/h1-2,5-6H,3-4H2,(H,11,13,14)
    • InChI Key: BMAIIQDWWIVNCL-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2=CC=CS2)=O)=NN=C1C1CC1

Computed Properties

  • Exact Mass: 251.01870427g/mol
  • Monoisotopic Mass: 251.01870427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 111Ų
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